Cas no 7784-67-0 (Ethylisoeugenol)

Ethylisoeugenol Properties

Names and Identifiers

• Benzene,1-ethoxy-2-methoxy-4-(1-propen-1-yl)-
• 2-methoxy-4-prop-1-enylphenetole
• ETHYL-ISO-EUGENOL
• isoeugenyl ether ether
• 1-Aethoxy-2-methoxy-4-propenyl-benzol
• 1-ethoxy-2-methoxy-4-propenyl-benzene
• 4-Propenyl-brenzcatechin-2-methylaether-1-aethylaether
• ethyl eugenol
• ethyl isoeugenol
• Ethyl isoeugenyl ether
• Isoeugenolaethylaether
• ISOEUGENYLETHYLETHER
• Benzene, 1-ethoxy-2-methoxy-4-(1-propenyl)-
• CHEMBL446511
• FEMA no. 2472, E-
• 1-ethoxy-2-methoxy-4-[(E)-prop-1-enyl]benzene
• NSC-142123
• 7784-67-0
• 2-Ethoxy-5-propenylanisole
• (E)-isoeugenyl ethyl ether
• EINECS 232-072-6
• Benzene, 1-ethoxy-2-methoxy-4-(1E)-1-propenyl-
• Benzene, 1-ethoxy-2-methoxy-4-(1-propenyl)-, (E)-
• UNII-FI4NXI7U9D
• Benzene, 1-ethoxy-2-methoxy-4-(1E)-1-propen-1-yl-
• 1-Ethoxy-2-methoxy-4-(1E)-1-propen-1-ylbenzene
• 1-ethoxy-2-methoxy-4-[(1E)-1-propenyl]benzene
• FI4NXI7U9D
• Q27277993
• 1-ethoxy-2-methoxy-4-(prop-1-en-1-yl)benzene
• 137138-52-4
• UNII-ZDR23DW95V
• Isoeugenyl ethyl ether, (E)-
• AKOS006243092
• 1-Ethoxy-2-methoxy-4-propenylbenzene
• Benzene, 1-ethoxy-2-methoxy-4-propenyl-, trans-
• Isoeugenyl ethyl ether
• ZDR23DW95V
• FEMA No. 2472
• NSC 142123
• 1-ethoxy-2-methoxy-4-[(E)-prop-1-enyl]-benzene
• (E)-1-ethoxy-2-methoxy-4-(prop-1-enyl)benzene
• AI3-24140
• NSC142123
• DTXSID101250172
• Benzene, 1-ethoxy-2-methoxy-4-propenyl-
• +Expand

• InChIKey： LVYQKDZQFXZURE-XVGSOSPHSA-N
• Inchi： InChI=1S/2C20H22O3.H2O/c2*1-5-7-15-9-11-17(19(13-15)21-3)23-18-12-10-16(8-6-2)14-20(18)22-4;/h2*5-14H,1-4H3;1H2/b2*7-5+,8-6+;
• SMILES： C/C=C/C1=CC(=C(C=C1)OC2=C(C=C(/C=C/C)C=C2)OC)OC.C/C=C/C1=CC(=C(C=C1)OC2=C(C=C(/C=C/C)C=C2)OC)OC.O

Computed Properties

• Exact Mass: 192.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 12
• Monoisotopic Mass: 453.046147
• Heavy Atom Count: 47
• Complexity: 62.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 16
• XLogP3: 3.2
• Topological Polar Surface Area: 190

Experimental Properties

• LogP: 3.12700
• PSA: 18.46000
• Refractive Index: 1.529
• Boiling Point: 288.0±20.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 109.7±21.3 °C
• FEMA: 2472 | ISOEUGENYL ETHYL ETHER
• Density: 1.0±0.1 g/cm3